Cas no 2138068-33-2 (Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate)

• Product Name: Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate
• CAS No: 2138068-33-2
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6195578
• PubChem ID: 165844187
• Update Time: 2025-10-22

Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1159672
• 2138068-33-2
• methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate
• Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate

• Inchi： 1S/C11H18O3/c1-7(2)9-5-4-8(12)6-10(9)11(13)14-3/h7,9-10H,4-6H2,1-3H3
• InChI Key： WGEVZDQLGDGDJL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CCC1C(C)C)=O)=O

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate

Comprehensive Overview of Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate (CAS No. 2138068-33-2)

Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate (CAS No. 2138068-33-2) is a versatile cyclic ester compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its cyclohexane backbone and ester functional group, has garnered attention for its potential in drug development and fine chemical manufacturing. Its molecular structure, featuring a ketone at the 5-position and an isopropyl substituent at the 2-position, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate has increased due to its role in the development of bioactive compounds and flavoring agents. Researchers are particularly interested in its potential as a precursor for chiral auxiliaries and catalysts in asymmetric synthesis. The compound's CAS No. 2138068-33-2 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial settings.

The synthesis of Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate typically involves the esterification of cyclohexane derivatives under controlled conditions. Its physicochemical properties, such as solubility in organic solvents and stability under ambient conditions, make it suitable for various laboratory and industrial applications. The compound's molecular weight and boiling point are critical parameters for researchers optimizing reaction conditions.

One of the trending topics related to this compound is its potential use in green chemistry. With the global push toward sustainable practices, scientists are exploring eco-friendly synthesis routes for Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate. Questions like "How to synthesize CAS 2138068-33-2 using renewable resources?" or "What are the biodegradable alternatives for this compound?" are increasingly common in search engines and AI-driven queries.

Another area of interest is the compound's application in pharmaceutical intermediates. Its structural features align with the requirements for drug discovery, particularly in designing small molecule therapeutics. The ketone and ester functionalities offer reactive sites for further modifications, making it a valuable building block in medicinal chemistry. Searches for "Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate in drug development" highlight its relevance in this field.

In addition to its scientific applications, Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate is also discussed in the context of analytical methods. Techniques like HPLC, GC-MS, and NMR are commonly employed to characterize and quantify this compound. Researchers often search for "How to analyze CAS 2138068-33-2?" or "What are the best chromatographic methods for this ester?" These queries underscore the need for reliable analytical protocols.

The compound's stability and compatibility with other chemicals are also frequently explored topics. For instance, questions like "Is Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate compatible with strong acids or bases?" or "What are the optimal storage conditions for CAS 2138068-33-2?" are common among laboratory professionals. Proper handling and storage are essential to maintain the compound's integrity and ensure reproducible results in experiments.

Looking ahead, the future of Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate lies in its adaptability to emerging technologies. With advancements in computational chemistry and machine learning, researchers can predict its behavior in complex reactions more accurately. Searches for "CAS 2138068-33-2 in silico studies" reflect this growing intersection of traditional chemistry and modern computational tools.

In summary, Methyl 5-oxo-2-(propan-2-yl)cyclohexane-1-carboxylate (CAS No. 2138068-33-2) is a compound of significant scientific and industrial interest. Its applications span organic synthesis, pharmaceutical research, and green chemistry, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound will likely remain a focal point in research and development efforts worldwide.